![molecular formula C8H20Cl2N2 B2749215 N-ethyl-1-methylpiperidin-4-amine dihydrochloride CAS No. 1864073-65-3](/img/structure/B2749215.png)
N-ethyl-1-methylpiperidin-4-amine dihydrochloride
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Overview
Description
Synthesis Analysis
The synthesis of “N-ethyl-1-methylpiperidin-4-amine dihydrochloride” generally involves the alkylation of piperidine with ethyl iodide or ethyl bromide, followed by reductive amination with methylamine. The resulting product is then salted out with hydrochloric acid to form the dihydrochloride salt.Molecular Structure Analysis
The molecular formula of “this compound” is C8H20Cl2N2. The InChI code is 1S/C8H18N2.2ClH/c1-3-9-8-4-6-10(2)7-5-8;;/h8-9H,3-7H2,1-2H3;2*1H .Physical and Chemical Properties Analysis
“this compound” is a hygroscopic, white crystalline powder with a melting point of approximately 163 °C. It is soluble in water and ethanol, but insoluble in most organic solvents. The pH of a 10% solution of this compound in water is approximately 5.6.Scientific Research Applications
Conformational Analysis of Amines
A study by Alkorta and Elguero (2004) used GIAO/B3LYP/6–311++G** level calculations to determine the absolute shieldings of 1H, 13C, and 15N in various amines, including piperidine and 1‐methylpiperidine. This research is relevant for understanding the conformation of compounds like N-ethyl-1-methylpiperidin-4-amine dihydrochloride, as it establishes correlations between experimental chemical shifts and conformational structures in amines (Alkorta & Elguero, 2004).
Synthesis and Functionalization of Amines
A study by Reilly, Anthony, and Gallagher (2003) describes the enantiospecific synthesis of 3S,4R-3-amino-4-ethylpiperidine, starting from readily available precursors. This synthesis method could potentially be adapted for synthesizing this compound (Reilly, Anthony, & Gallagher, 2003).
Electrochemical Oxidation in Ionic Liquid Media
Ghilane et al. (2010) explored the electrochemical oxidation of primary amines in ionic liquid media. This research is significant for understanding the electrochemical behavior of compounds like this compound in various media (Ghilane, Martin, Randriamahazaka, & Lacroix, 2010).
Nucleophilic Reactivities of Alkylamines
Ammer et al. (2010) investigated the nucleophilic reactivities of tertiary amines, including N-methylpiperidine, providing insights into the chemical behavior of similar compounds such as this compound (Ammer, Baidya, Kobayashi, & Mayr, 2010).
Reactivity in Polymerization Processes
Chen and Chen (2015) studied the reactivity of amine/E(C6F5)3 Lewis pairs in polymerization processes. The findings of this research can be applied to understand the reactivity and potential use of this compound in similar polymerization contexts (Chen & Chen, 2015).
Safety and Hazards
The safety information for “N-ethyl-1-methylpiperidin-4-amine dihydrochloride” indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding contact with skin and eyes, and avoiding inhalation .
Properties
IUPAC Name |
N-ethyl-1-methylpiperidin-4-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2.2ClH/c1-3-9-8-4-6-10(2)7-5-8;;/h8-9H,3-7H2,1-2H3;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUMFTHYRFZUKJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1CCN(CC1)C.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20Cl2N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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